Cas no 1934403-61-8 (3-(Azetidin-1-yl)-2-methylpiperidine)
3-(Azetidin-1-yl)-2-methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1934403-61-8
- 3-(Azetidin-1-yl)-2-methylpiperidine
- EN300-713984
- Piperidine, 3-(1-azetidinyl)-2-methyl-
-
- Inchi: 1S/C9H18N2/c1-8-9(4-2-5-10-8)11-6-3-7-11/h8-10H,2-7H2,1H3
- InChI Key: KPKZYFJPLHNWRS-UHFFFAOYSA-N
- SMILES: N1(CCC1)C1CCCNC1C
Computed Properties
- Exact Mass: 154.146998583g/mol
- Monoisotopic Mass: 154.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 0.975±0.06 g/cm3(Predicted)
- Boiling Point: 215.9±8.0 °C(Predicted)
- pka: 10.21±0.20(Predicted)
3-(Azetidin-1-yl)-2-methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-713984-1.0g |
3-(azetidin-1-yl)-2-methylpiperidine |
1934403-61-8 | 1g |
$0.0 | 2023-06-07 |
3-(Azetidin-1-yl)-2-methylpiperidine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-(Azetidin-1-yl)-2-methylpiperidine
Comprehensive Overview of 3-(Azetidin-1-yl)-2-methylpiperidine (CAS No. 1934403-61-8): Structure, Applications, and Research Insights
3-(Azetidin-1-yl)-2-methylpiperidine (CAS No. 1934403-61-8) is a heterocyclic organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This molecule combines an azetidine ring with a 2-methylpiperidine scaffold, offering versatile reactivity for drug discovery. Researchers are increasingly exploring its potential as a bioactive scaffold or intermediate in synthesizing novel therapeutic agents, particularly in CNS-targeted therapies and enzyme modulation.
The compound's molecular architecture (C9H18N2) features a saturated nitrogen-containing ring system, which enhances its ability to interact with biological targets. Recent studies highlight its relevance in addressing drug-like properties challenges, such as improving metabolic stability and blood-brain barrier penetration—key concerns in modern medicinal chemistry. Its azetidine-piperidine hybrid structure aligns with current trends favoring sp3-rich fragments in lead optimization.
In synthetic chemistry, 3-(Azetidin-1-yl)-2-methylpiperidine serves as a valuable building block for constructing more complex molecules. Its dual-ring system allows for selective functionalization at multiple sites, making it attractive for structure-activity relationship (SAR) studies. The compound's CAS registry number 1934403-61-8 has appeared in several patent applications related to kinase inhibitors and GPCR modulators, reflecting industry interest.
From a computational chemistry perspective, this molecule's conformational flexibility and hydrogen-bonding capacity make it a subject of molecular modeling studies. Researchers are investigating its potential as a privileged structure in fragment-based drug design, especially for targets requiring three-dimensional diversity. The 2-methyl substitution introduces steric effects that can fine-tune binding affinity—a hot topic in rational drug design circles.
Analytical characterization of 1934403-61-8 typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular attention to its stereochemistry. The compound's stability under various pH conditions has become a research focus, given growing demands for proteolysis-targeting chimera (PROTAC) linkers and other bifunctional molecules. These applications align with trending searches for "stable heterocyclic linkers" and "saturated nitrogen scaffolds."
Industrial interest in 3-(Azetidin-1-yl)-2-methylpiperidine correlates with the broader shift toward Fsp3-enriched compounds in drug development. Its azetidine moiety contributes to the "escape from flatland" paradigm, addressing pharmacokinetic challenges that frequently trend in ADMET optimization discussions. The compound's patent landscape suggests utility in allosteric modulator design, particularly for neurological targets.
Environmental and green chemistry considerations are emerging for this compound class, with researchers exploring sustainable synthetic routes. The piperidine-azetidine conjugate structure presents opportunities for catalyzed ring-forming reactions—a subject of numerous recent publications. Such methodologies respond to industry demands for "atom-efficient heterocycle synthesis," a frequently searched term in chemical databases.
Safety evaluations of CAS 1934403-61-8 indicate typical handling precautions for nitrogenous compounds, with no extreme hazards reported. This safety profile enhances its appeal as a research chemical compared to more reactive heterocycles. The compound's storage stability and solubility profile are often discussed in context with high-throughput screening compatibility.
Future research directions for 3-(Azetidin-1-yl)-2-methylpiperidine may explore its chiral derivatives for asymmetric catalysis or its incorporation into macrocyclic compounds. The scientific community continues to investigate its potential in addressing undruggable targets, particularly protein-protein interactions—one of the most searched topics in contemporary drug discovery.
1934403-61-8 (3-(Azetidin-1-yl)-2-methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)